Cas no 2137510-62-2 (4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione)

• Product Name: 4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione
• CAS No: 2137510-62-2
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• CID: 5790885
• PubChem ID: 165485784
• Update Time: 2025-10-23

4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 2137510-62-2
• EN300-1122919
• 4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro[4.5]decane-2,2-dione
• 4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione

• Inchi： 1S/C8H16N2O3S/c1-10-8(3-2-4-13-6-8)7(9)5-14(10,11)12/h7H,2-6,9H2,1H3
• InChI Key： SOVGSWGYPQNFOW-UHFFFAOYSA-N
• SMILES： S1(CC(C2(COCCC2)N1C)N)(=O)=O

Computed Properties

• Exact Mass: 220.08816355g/mol
• Monoisotopic Mass: 220.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 81Ų

Additional information on 4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione

Comprehensive Overview of 4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione (CAS No. 2137510-62-2)

The compound 4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione (CAS No. 2137510-62-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex spirocyclic framework and the presence of multiple heteroatoms, including oxygen, sulfur, and nitrogen, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione has surged, driven by the need for innovative drug discovery and development. The compound's spirocyclic structure is a key feature that aligns with current trends in fragment-based drug design and targeted therapy. Its CAS No. 2137510-62-2 is frequently searched in academic databases and patent literature, reflecting its growing relevance in the scientific community.

One of the most intriguing aspects of this compound is its potential role in addressing drug resistance, a major challenge in modern medicine. The 4-amino and 1-methyl substituents, along with the 7-oxa-2lambda6-thia moiety, contribute to its unique pharmacokinetic properties. These features are being explored in the context of antibacterial and antifungal applications, where traditional therapies often fall short due to evolving microbial resistance.

The synthesis of 4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione involves sophisticated organic chemistry techniques, including cyclization reactions and heteroatom incorporation. Its CAS No. 2137510-62-2 is often associated with patents detailing innovative synthetic routes, highlighting its commercial and academic value. Researchers are also investigating its potential as a building block for more complex molecules, leveraging its spirocyclic core for enhanced stability and selectivity.

From a green chemistry perspective, the compound's synthesis and applications are being optimized to minimize environmental impact. This aligns with the global push for sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field. The 7-oxa-2lambda6-thia moiety, in particular, offers opportunities for catalysis and biodegradability studies, making it a subject of interest for eco-conscious researchers.

In conclusion, 4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2-dione (CAS No. 2137510-62-2) represents a fascinating intersection of structural complexity and biological potential. Its relevance to drug discovery, sustainability, and combating resistance ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to play a pivotal role in shaping the future of medicinal chemistry and therapeutic innovation.